Cas no 78846-41-0 (BENZENESULFONIC ACID, 2-AMINO-3-CHLORO-)

BENZENESULFONIC ACID, 2-AMINO-3-CHLORO- structure
78846-41-0 structure
Product name:BENZENESULFONIC ACID, 2-AMINO-3-CHLORO-
CAS No:78846-41-0
MF:C6H6ClNO3S
MW:207.634739398956
CID:3383652
PubChem ID:19609461

BENZENESULFONIC ACID, 2-AMINO-3-CHLORO- Chemical and Physical Properties

Names and Identifiers

    • BENZENESULFONIC ACID, 2-AMINO-3-CHLORO-
    • 2-amino-3-chlorobenzene-1-sulfonic acid
    • 78846-41-0
    • SCHEMBL7569306
    • 877-660-9
    • EN300-7903759
    • 2-Amino-3-chlorobenzenesulfonic acid
    • 2-amino-3-chlorobenzene-1-sulfonicacid
    • Inchi: InChI=1S/C6H6ClNO3S/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H,8H2,(H,9,10,11)
    • InChI Key: IDXBVHWWMUPXIU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 206.9756919Da
  • Monoisotopic Mass: 206.9756919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88.8Ų

BENZENESULFONIC ACID, 2-AMINO-3-CHLORO- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7903759-0.05g
2-amino-3-chlorobenzene-1-sulfonic acid
78846-41-0 91.0%
0.05g
$232.0 2025-03-21
Enamine
EN300-7903759-1.0g
2-amino-3-chlorobenzene-1-sulfonic acid
78846-41-0 91.0%
1.0g
$999.0 2025-03-21
Aaron
AR028FUA-100mg
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 91%
100mg
$503.00 2025-02-16
Aaron
AR028FUA-1g
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 91%
1g
$1399.00 2025-02-16
1PlusChem
1P028FLY-1g
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 93%
1g
$1297.00 2024-04-21
Aaron
AR028FUA-5g
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 93%
5g
$4013.00 2023-12-15
Aaron
AR028FUA-50mg
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 91%
50mg
$344.00 2025-02-16
1PlusChem
1P028FLY-250mg
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 93%
250mg
$673.00 2024-04-21
1PlusChem
1P028FLY-5g
2-amino-3-chlorobenzene-1-sulfonicacid
78846-41-0 93%
5g
$3647.00 2024-04-21
Enamine
EN300-7903759-5.0g
2-amino-3-chlorobenzene-1-sulfonic acid
78846-41-0 91.0%
5.0g
$2900.0 2025-03-21

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